Cas no 776330-72-4 (3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid)

3-{(tert-Butoxy)carbonylamino}-3-cycloheptylpropanoic acid is a protected amino acid derivative featuring a cycloheptyl group and a Boc (tert-butoxycarbonyl) protecting group. The Boc group enhances stability, allowing selective deprotection under mild acidic conditions, making it valuable in peptide synthesis and medicinal chemistry applications. The cycloheptyl moiety contributes to unique steric and conformational properties, facilitating the study of structure-activity relationships in drug design. This compound is particularly useful in intermediate synthesis, offering controlled reactivity for selective modifications. Its high purity and well-defined protective group strategy ensure reliable performance in complex organic transformations, supporting research in bioactive molecule development.
3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid structure
776330-72-4 structure
Product Name:3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid
CAS No:776330-72-4
MF:
MW:
MDL:MFCD31629230
CID:4658870
PubChem ID:65911325
Update Time:2025-10-29

3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{[(tert-butoxy)carbonyl]amino}-3-cycloheptylpropanoic acid
    • 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid
    • MDL: MFCD31629230

3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-815449-0.05g
3-{[(tert-butoxy)carbonyl]amino}-3-cycloheptylpropanoic acid
776330-72-4 95%
0.05g
$174.0 2024-05-21
Enamine
EN300-815449-0.1g
3-{[(tert-butoxy)carbonyl]amino}-3-cycloheptylpropanoic acid
776330-72-4 95%
0.1g
$257.0 2024-05-21
Enamine
EN300-815449-0.25g
3-{[(tert-butoxy)carbonyl]amino}-3-cycloheptylpropanoic acid
776330-72-4 95%
0.25g
$367.0 2024-05-21
Enamine
EN300-815449-0.5g
3-{[(tert-butoxy)carbonyl]amino}-3-cycloheptylpropanoic acid
776330-72-4 95%
0.5g
$579.0 2024-05-21
Enamine
EN300-815449-1.0g
3-{[(tert-butoxy)carbonyl]amino}-3-cycloheptylpropanoic acid
776330-72-4 95%
1.0g
$743.0 2024-05-21
Enamine
EN300-815449-2.5g
3-{[(tert-butoxy)carbonyl]amino}-3-cycloheptylpropanoic acid
776330-72-4 95%
2.5g
$1454.0 2024-05-21
Enamine
EN300-815449-5.0g
3-{[(tert-butoxy)carbonyl]amino}-3-cycloheptylpropanoic acid
776330-72-4 95%
5.0g
$2152.0 2024-05-21
Enamine
EN300-815449-10.0g
3-{[(tert-butoxy)carbonyl]amino}-3-cycloheptylpropanoic acid
776330-72-4 95%
10.0g
$3191.0 2024-05-21
Chemenu
CM451592-250mg
3-{[(tert-butoxy)carbonyl]amino}-3-cycloheptylpropanoic acid
776330-72-4 95%+
250mg
$353 2023-03-20
Chemenu
CM451592-500mg
3-{[(tert-butoxy)carbonyl]amino}-3-cycloheptylpropanoic acid
776330-72-4 95%+
500mg
$648 2023-03-20

Additional information on 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid (CAS No. 776330-72-4)

3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 776330-72-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural motif, combines a cycloheptyl group with an amide-like functionality, making it a promising candidate for various biochemical applications. The presence of a (tert-butoxy)carbonylamino moiety suggests its utility in protecting groups and as an intermediate in peptide synthesis, which is a critical aspect of modern drug development.

The structure of 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid is characterized by a propanoic acid backbone substituted with a cycloheptyl ring and an amide-protected amino group. This configuration not only imparts steric hindrance but also enhances solubility and stability, which are essential properties for pharmaceutical intermediates. The (tert-butoxy)carbonylamino group, commonly known as Boc-protected amine, plays a pivotal role in peptide coupling reactions by preventing unwanted side reactions and ensuring high yields. This makes the compound particularly valuable in the synthesis of complex biomolecules.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The cycloheptyl group in this compound contributes to its unique pharmacophoric properties, which may be exploited for designing molecules with enhanced binding affinity and selectivity. Preliminary studies have indicated that derivatives of this compound exhibit potential in modulating enzyme activity and interacting with biological targets. For instance, modifications to the cycloheptyl moiety have shown promise in altering pharmacokinetic profiles, which is crucial for optimizing drug delivery systems.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to streamline drug development processes. 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid serves as an excellent building block for constructing more complex molecules. Its versatility allows chemists to explore various chemical transformations, including nucleophilic substitutions, reductions, and couplings, which are fundamental steps in medicinal chemistry. The Boc protection group can be selectively removed under mild acidic conditions, facilitating the introduction of other functional groups without compromising the integrity of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of compounds like 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid with greater accuracy. Molecular modeling studies have suggested that this compound may interact with specific protein targets through hydrophobic and hydrogen bonding interactions. Such insights are invaluable for designing molecules with tailored biological activities. Additionally, the use of high-throughput screening techniques has expedited the identification of lead compounds derived from this scaffold, further accelerating drug discovery efforts.

The synthesis of 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the cycloheptyl side chain followed by the introduction of the Boc-protected amine group. Catalysts and reagents must be carefully selected to ensure high yields and purity, as impurities can significantly affect downstream applications. Recent improvements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid (CAS No. 776330-72-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a versatile intermediate for drug development. With ongoing research exploring its potential applications in peptide synthesis and enzyme modulation, this compound is poised to play a crucial role in future therapeutics. As computational tools and synthetic techniques continue to evolve, the utility of such specialized molecules will undoubtedly expand, offering new opportunities for innovation in medicine.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.